Cas no 2706-66-3 (ERGOCRYPTINE MESYLATE)

• Product Name: ERGOCRYPTINE MESYLATE
• CAS No: 2706-66-3
• MF: C₃₃H₄₅N₅O₈S
• MW: 671.804107427597
• CID: 272014
• PubChem ID: 134550
• Update Time: 2025-04-19

ERGOCRYPTINE MESYLATE Chemical and Physical Properties

Names and Identifiers

• ERGOCRYPTINE MESYLATE
• 2706-66-3
• AH6LF5DVAK
• Ergotaman-3',6',18-trione, 12'-hydroxy-2'-(1-methylethyl)-5'-(2-methylpropyl)-, (5'alpha)-, monomethanesulfonate (salt)
• ERGOCRYPTINE, METHANESULFONATE
• (6aR,9R)-N-[(1S,2S,4R,7S)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide;methanesulfonic acid
• .ALPHA.-ERGOCRYPTINE MESYLATE
• Ergokryptine methanesulfonate
• Ergocryptine mesylate
• UNII-AH6LF5DVAK
• DTXSID30949817
• Ergocryptine methanesulphonate
• alpha-Ergocryptine mesylate
• N-[10b-Hydroxy-5-(2-methylpropyl)-3,6-dioxo-2-(propan-2-yl)octahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl]-6-methyl-9,10-didehydroergoline-8-carboximidic acid--methanesulfonic acid (1/1)
• Ergocryptine, monomethanesulfonate (salt)
• ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-2'-(1-METHYLETHYL)-5'-(2-METHYLPROPYL)-, (5'.ALPHA.)-, MONOMETHANESULFONATE (SALT)
• Ergocryptine methanesulfonate
• SCHEMBL12481541
• Q27273921
• ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-2'-(1-METHYLETHYL)-5'-(2-METHYLPROPYL)-, (5'.ALPHA.)-, METHANESULFONATE (1:1)
• ERGOCRYPTINE MESYLATE

• Inchi： 1S/C32H41N5O5.CH4O3S/c1-17(2)12-25-29(39)36-11-7-10-26(36)32(41)37(25)30(40)31(42-32,18(3)4)34-28(38)20-13-22-21-8-6-9-23-27(21)19(15-33-23)14-24(22)35(5)16-20;1-5(2,3)4/h6,8-9,13,15,17-18,20,24-26,33,41H,7,10-12,14,16H2,1-5H3,(H,34,38);1H3,(H,2,3,4)/t20-,24-,25+,26+,31-,32+;/m1./s1
• InChI Key： LVANISFDPWIHDR-DRHOTACKSA-N
• SMILES： S(C)(=O)(=O)O.O1[C@](C(C)C)(C(N2[C@@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 671.299
• Monoisotopic Mass: 671.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Boiling Point: 861.7°Cat760mmHg
• Flash Point: 475°C

ERGOCRYPTINE MESYLATE Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides